Cas no 52648-88-1 (ethanone, 1-(1,2,4-trimethyl-1h-pyrrol-3-yl)- (9ci))

• Product Name: ethanone, 1-(1,2,4-trimethyl-1h-pyrrol-3-yl)- (9ci)
• CAS No: 52648-88-1
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 937255
• PubChem ID: 14987238
• Update Time: 2025-04-19

ethanone, 1-(1,2,4-trimethyl-1h-pyrrol-3-yl)- (9ci) Chemical and Physical Properties

Names and Identifiers

• ethanone, 1-(1,2,4-trimethyl-1h-pyrrol-3-yl)- (9ci)
• 1-(1,2,4-trimethyl-1H-pyrrol-3-yl)-ethanone
• 52648-88-1
• 1-(1,2,4-Trimethyl-1H-pyrrol-3-yl)ethanone
• SCHEMBL5201884
• QXJJLASVUVHFRM-UHFFFAOYSA-N
• 1-(1,2,4-Trimethyl-1Hpyrrol-3-yl)ethanone

• Inchi： 1S/C9H13NO/c1-6-5-10(4)7(2)9(6)8(3)11/h5H,1-4H3
• InChI Key： QXJJLASVUVHFRM-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(C)=CN(C)C=1C

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 22Ų